Cas no 108043-99-8 (D-Glucose,2,4,6-tris(3,4,5-trihydroxybenzoate))

• Product Name: D-Glucose,2,4,6-tris(3,4,5-trihydroxybenzoate)
• CAS No: 108043-99-8
• MF: C₂₇H₂₄O₁₈
• MW: 636.468669891357
• CID: 205260
• PubChem ID: 194754
• Update Time: 2025-04-19

D-Glucose,2,4,6-tris(3,4,5-trihydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2,4,6-tris(3,4,5-trihydroxybenzoate)
• 2,4,6-tri-O-galloylglucose
• 2,4,6-Tgdg
• 2,4,6-Tri-O-galloyl-D-glucose
• 2,4,6-tris-O-(3,4,5-trihydroxybenzoyl)-D-glucose
• 108043-99-8
• DTXSID50910605
• [(2R,3R,4S,5R)-2,4-dihydroxy-6-oxo-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]hexyl] 3,4,5-trihydroxybenzoate
• SCHEMBL6763222
• 2,4,6-Tris-O-(3,4,5-trihydroxybenzoyl)hexose

• Inchi： 1S/C27H24O18/c28-7-19(44-26(41)10-3-14(31)21(37)15(32)4-10)23(39)24(45-27(42)11-5-16(33)22(38)17(34)6-11)18(35)8-43-25(40)9-1-12(29)20(36)13(30)2-9/h1-7,18-19,23-24,29-39H,8H2/t18-,19+,23-,24-/m1/s1
• InChI Key： LPHKXVRBKUUXIA-RKGYPADOSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)[C@H]([C@@H](COC(C1C=C(C(=C(C=1)O)O)O)=O)O)[C@@H]([C@H](C=O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O

Computed Properties

• Exact Mass: 636.09612
• Monoisotopic Mass: 636.09626391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 319Ų

Experimental Properties

• PSA: 318.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives